Cas no 199484-69-0 ()

• CAS No: 199484-69-0
• Molecular Formula: C₂₀H₄₀O₂
• Molecular Weight: 312.530406951904
• CID: 6647401
• PubChem ID: 468706

Properties

Names and Identifiers

• InChIKey： RLCKHJSFHOZMDR-PWCSWUJKSA-N
• Inchi： 1S/C20H40O2/c1-16(2)9-6-10-17(3)11-7-12-18(4)13-8-14-19(5)15-20(21)22/h16-19H,6-15H2,1-5H3,(H,21,22)/t17-,18-,19?/m1/s1
• SMILES： OC(CC(C)CCC[C@H](C)CCC[C@H](C)CCCC(C)C)=O

Computed Properties

• Exact Mass: 312.302830514g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 14
• Monoisotopic Mass: 312.302830514g/mol
• Heavy Atom Count: 22
• Complexity: 273
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.3
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Acyclic diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Acyclic diterpenoids